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Compound of Interest

Compound Name: 2-(5-fluoro-1H-indol-3-yl)ethanol

Cat. No.: B012393 Get Quote

An In-depth Technical Guide to 2-(5-fluoro-1H-indol-3-yl)ethanol: Commercial Availability,

Synthesis, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of 2-(5-fluoro-1H-indol-3-yl)ethanol
(also known as 5-fluorotryptophol), a key building block in the synthesis of pharmaceutically

active compounds. Tailored for researchers, scientists, and drug development professionals,

this document delves into its commercial availability, established synthesis protocols, and

critical applications, offering actionable insights grounded in scientific literature and patents.

Commercial Availability and Procurement
2-(5-fluoro-1H-indol-3-yl)ethanol, identified by CAS number 101349-12-6, is readily available

from several commercial suppliers. This accessibility is crucial for research and development

activities, ensuring a consistent supply chain for preclinical and early-phase drug development.

Key suppliers include major chemical companies that cater to the research and pharmaceutical

industries. While specific stock levels and pricing are subject to change, the compound is

generally available in various purities and quantities.

Table 1: Commercial Suppliers of 2-(5-fluoro-1H-indol-3-yl)ethanol
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Supplier Purity
Available
Quantities

CAS Number
Molecular
Formula

Sigma-Aldrich 98% Inquire for details 101349-12-6 C10H10FNO

BLD Pharmatech Inquire for details Inquire for details 101349-12-6 C10H10FNO

NSJ Prayog Life

Science
Inquire for details Custom packs 101349-12-6 C10H10FNO

CP Lab Safety 97%+ 25 grams 101349-12-6 C10H10FNO

Researchers are advised to request certificates of analysis from suppliers to verify purity and

identity before use, as minor impurities can significantly impact the outcome of sensitive

synthetic reactions.

Synthesis of 2-(5-fluoro-1H-indol-3-yl)ethanol: The
Fischer-Indole Reaction
The synthesis of tryptophol derivatives, including 5-fluorotryptophol, often employs the Fischer-

Indole reaction.[1] This classic method involves the reaction of an arylhydrazine with an

aldehyde or ketone under acidic conditions. A notable process for preparing 5-fluorotryptophol

is detailed in European Patent EP 3110797 B1.[1] This patented method offers a pathway to

produce the compound in high purity, which is essential for its use as a pharmaceutical

intermediate.[2]

The synthesis generally proceeds through the formation of a phenylhydrazone, which then

undergoes a-sigmatropic rearrangement to form the indole ring.[1]

Generalized Fischer-Indole Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-fluorotryptophol via the

Fischer-Indole reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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